Cas no 923194-98-3 (ethyl 2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)propanoate)

• Product Name: ethyl 2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)propanoate
• CAS No: 923194-98-3
• MF: C₁₅H₁₈N₄O₂S
• MW: 318.394021511078
• CID: 6136003
• PubChem ID: 18570017
• Update Time: 2025-11-05

ethyl 2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)propanoate
• Propanoic acid, 2-[(6,7-dihydro-7-phenyl-5H-imidazo[2,1-c]-1,2,4-triazol-3-yl)thio]-, ethyl ester
• ethyl 2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoate
• AKOS004971100
• ethyl 2-[(7-phenyl-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl)sulfanyl]propanoate
• ethyl 2-({7-phenyl-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl}sulfanyl)propanoate
• 923194-98-3
• F2239-0030

• Inchi： 1S/C15H18N4O2S/c1-3-21-13(20)11(2)22-15-17-16-14-18(9-10-19(14)15)12-7-5-4-6-8-12/h4-8,11H,3,9-10H2,1-2H3
• InChI Key： FVPFMCDQGXKGQF-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(SC1=NN=C2N(C3=CC=CC=C3)CCN21)C

Computed Properties

• Exact Mass: 318.11504700g/mol
• Monoisotopic Mass: 318.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 481.9±47.0 °C(Predicted)
• pka: 2.63±0.20(Predicted)

Additional information on ethyl 2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)propanoate

Ethyl 2-({7-Phenyl-5H,6H,7H-Imidazo[1,2-c][1,2,4]triazol-3-yl}sulfanyl)propanoate: A Comprehensive Overview

Ethyl 2-({7-Phenyl-5H,6H,7H-imidazo[1,2-c][1,2,4]triazol-3-yl}sulfanyl)propanoate (CAS No. 923194-98-3) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazotriazoles, which are known for their diverse biological activities and potential applications in drug design. The molecule features a sulfanyl group attached to an imidazo[1,2-c][1,2,4]triazole ring system, which is further substituted with a phenyl group and an ethyl ester moiety. These structural elements contribute to its intriguing chemical properties and biological functionalities.

The synthesis of ethyl 2-({7-phenyl-5H,6H,7H-imidazo[1,2-c][1,2,4]triazol-3-yl}sulfanyl)propanoate involves a multi-step process that typically begins with the preparation of the imidazo[1,2-c][1,2,4]triazole core. This is achieved through cyclization reactions involving appropriate starting materials such as hydrazines and carboxylic acids. The subsequent introduction of the phenyl group and the sulfanyl moiety requires precise control over reaction conditions to ensure high yields and product purity. The final step involves the esterification process to introduce the ethyl group, completing the synthesis of the target compound.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in Journal of Medicinal Chemistry has demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. The imidazo[1,2-c][1,2,4]triazole ring system is known to exhibit antioxidant properties due to its ability to scavenge free radicals. Additionally, the phenyl group enhances the compound's lipophilicity, which may improve its bioavailability when administered orally.

Another area of interest lies in its potential as a lead compound for anti-cancer drug development. Preclinical studies have shown that ethyl 2-({7-phenyl-5H,6H,7H-imidazo[1,2-c][1,2,4]triazol-3-yl}sulfanyl)propanoate can inhibit the growth of cancer cells by targeting specific oncogenic pathways. The sulfanyl group plays a crucial role in this activity by facilitating interactions with critical protein targets. Furthermore, its ability to induce apoptosis in cancer cells without significantly affecting normal cells suggests a promising therapeutic index.

The pharmacokinetic profile of this compound has also been investigated in detail. Studies conducted in animal models reveal that it exhibits moderate absorption following oral administration and demonstrates a favorable distribution pattern across various tissues. The presence of the ethyl ester group enhances its solubility in lipid-rich environments, which may contribute to its efficient transport across biological membranes.

From an analytical standpoint, ethyl 2-{(7-phenyl...}propanoate can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into its molecular structure and purity. For instance, ^¹H NMR spectroscopy reveals distinct signals corresponding to the aromatic protons of the phenyl group and the protons adjacent to the sulfanyl group. Similarly, ^¹³C NMR spectroscopy offers detailed information about the carbon skeleton of the molecule.

In terms of safety assessment, toxicological studies have been conducted to evaluate the potential risks associated with this compound. Results indicate that it exhibits low acute toxicity when administered at therapeutic doses. However,further long-term studies are required to fully understand its safety profile and potential for chronic use.

The development of analogs based on this compound's structure has opened new avenues for research. By modifying substituents on the imidazo[1,2-c][1,, researchers can explore variations in biological activity and optimize pharmacokinetic properties for specific therapeutic applications.